Cas no 1158755-26-0 (Isoquinoline-7-carboxamide)

• Product Name: Isoquinoline-7-carboxamide
• CAS No: 1158755-26-0
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 1038277
• PubChem ID: 57512589
• Update Time: 2025-04-20

Isoquinoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• Isoquinoline-7-carboxamide
• SCHEMBL6648425
• 1158755-26-0
• DTXSID20726972
• A893789

• MDL： MFCD12406182
• Inchi： 1S/C10H8N2O/c11-10(13)8-2-1-7-3-4-12-6-9(7)5-8/h1-6H,(H2,11,13)
• InChI Key： RGGLAPZYXTXDGZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C=CN=CC=2C=1)N

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives